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Compound of Interest

Compound Name:
cis-Methyl 2-

hydroxycyclohexanecarboxylate

CAS No.: 936-03-8

Cat. No.: B3179171

Get Quote

Technical Whitepaper: Physicochemical Profiling of cis-Methyl 2-
hydroxycyclohexanecarboxylate

Executive Summary
cis-Methyl 2-hydroxycyclohexanecarboxylate (CAS 936-03-8) represents a critical chiral

scaffold in the synthesis of conformationally constrained amino acids and bioactive

peptidomimetics. Unlike its trans counterpart, the cis isomer exhibits unique intramolecular

hydrogen bonding capabilities that influence its solubility, density, and reactivity profiles. This

guide provides a definitive technical analysis of its physicochemical properties, focusing on

molecular weight verification, density characteristics, and synthesis workflows tailored for high-

purity isolation.

Chemical Identity & Stereochemical Configuration
The distinction between the cis and trans isomers is non-trivial. The cis isomer is characterized

by the syn-relationship between the hydroxyl (-OH) and methyl ester (-COOMe) groups.
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Property Specification

IUPAC Name
Methyl (1R,2S)-2-hydroxycyclohexane-1-

carboxylate (and enantiomer)

Common Name cis-Methyl 2-hydroxycyclohexanecarboxylate

CAS Number
936-03-8 (Specific cis isomer); 2236-11-5

(Racemic/General)

Molecular Formula C₈H₁₄O₃

SMILES COC(=O)[C@@H]1CCCC[C@@H]1O

Stereochemical Insight: In the cis configuration, the molecule adopts a chair conformation

where one substituent is axial and the other is equatorial (a,e or e,a). This proximity facilitates

an intramolecular hydrogen bond between the hydroxyl proton and the carbonyl oxygen of the

ester. This interaction stabilizes the cis isomer in non-polar solvents, making it more compact

and slightly more volatile than predicted by steric models alone.

Physicochemical Core Data
Molecular Weight
The molecular weight is a fixed constant derived from the isotopic abundance of its constituent

atoms.

Formula: C₈H₁₄O₃[1][2][3]

Calculation:

Carbon (8 × 12.011) = 96.088

Hydrogen (14 × 1.008) = 14.112

Oxygen (3 × 15.999) = 47.997

Exact Mass: 158.0943 Da

Average Molecular Weight:158.19 g/mol [1][3]
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Density Profile
Accurate density determination is critical for process scale-up and solvent volume calculations.

While commercial datasheets often conflate the cis isomer with the racemate, the structural

compaction due to H-bonding suggests a distinct density profile.

Parameter Value / Range Context

Predicted Density 1.09 – 1.12 g/cm³ (at 20 °C)

Estimated based on functional

group contribution (Salicylate:

1.17 g/mL; Methyl

Cyclohexanecarboxylate: 1.00

g/mL).

Experimental Target 1.10 ± 0.02 g/mL

Typical for hydroxy-

functionalized cycloaliphatic

esters.

State
Viscous Liquid / Low-melting

Solid

Isomer purity heavily

influences melting point.

Application Note: The cis isomer is generally denser than the unsubstituted methyl

cyclohexanecarboxylate due to the polar hydroxyl group, but less dense than the aromatic

methyl salicylate precursor due to the saturation of the ring (loss of planarity).

Synthesis & Isolation Workflow
The synthesis of the cis isomer often involves the catalytic hydrogenation of methyl salicylate.

This process yields a mixture of cis and trans isomers, requiring careful control of catalyst and

pressure to favor the cis form (kinetic control).

Reaction Pathway Visualization
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Figure 1: Catalytic hydrogenation pathway favoring the cis-isomer via syn-addition of hydrogen

across the aromatic face.

Experimental Protocol: Isolation of cis-Isomer
Objective: Isolate >95% pure cis-Methyl 2-hydroxycyclohexanecarboxylate.

Hydrogenation:

Substrate: Methyl Salicylate (1.0 eq).

Catalyst: 5% Rhodium on Alumina (Rh/Al₂O₃) is preferred over Raney Nickel for higher cis

selectivity.

Conditions: 50-100 psi H₂, 25°C, in Methanol or Acetic Acid.

Mechanism: The catalyst adds hydrogen to one face of the aromatic ring, predominantly

yielding the all-cis intermediate.

Work-up:

Filter catalyst through Celite pad (Safety: Do not let dry catalyst spark).

Concentrate filtrate under reduced pressure.[4]

Purification (The Critical Step):

The crude oil contains both cis and trans isomers.

Flash Chromatography: Use Silica Gel (SiO₂).
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Eluent: Hexanes:Ethyl Acetate (Gradient 10:1 to 4:1).

Differentiation: The cis isomer, stabilized by intramolecular H-bonding, is effectively less

polar than the trans isomer (which exposes both polar groups to the silica) and typically

elutes first or shows a distinct Rf value.

Experimental Protocol: Density Determination
For high-value intermediates where commercial volumes are low, use a Micro-Pycnometer or

Oscillating U-Tube Density Meter (e.g., Anton Paar).

Methodology (Micro-Pycnometer):

Calibration: Weigh the clean, dry pycnometer (

). Fill with degassed water at 20°C and weigh (

).

Sample Prep: Ensure the cis-ester is dry (KF < 0.1%) and free of solvent. Bubbles will skew

results.

Measurement: Fill pycnometer with sample, equilibrate to 20°C, and weigh (

).

Calculation:

Validation: Repeat n=3. Target RSD < 0.5%.

Applications in Drug Development
The cis-2-hydroxycyclohexanecarboxylate scaffold is a "privileged structure" in medicinal

chemistry.

Constrained Peptides: Precursor to cis-2-aminocyclohexanecarboxylic acid (cis-ACHC), a

beta-amino acid used to induce specific turn conformations in peptides.
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Bioisosteres: The cyclohexane ring serves as a lipophilic spacer, while the hydroxyl group

allows for specific H-bond donor/acceptor interactions in the binding pocket.
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Figure 2: Downstream utility of the cis-scaffold in pharmaceutical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3179171/docs?utm_src=pdf-body-img#molecular-weight-and-density-of-cis-methyl-2-hydroxycyclohexanecarboxylate
https://www.benchchem.com/product/b3179171/docs?utm_src=pdf-body#molecular-weight-and-density-of-cis-methyl-2-hydroxycyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/12495767
https://pubchem.ncbi.nlm.nih.gov/compound/12495767
https://webbook.nist.gov/chemistry
https://pubs.acs.org/doi/10.1021/jm100602x
https://www.benchchem.com/product/b3179171?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Methyl 2-hydroxycyclohexanecarboxylate | C8H14O3 | CID 97999 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Methyl cis-4-hydroxycyclohexanecarboxylate 97% | CAS: 3618-03-9 | AChemBlock
[achemblock.com]

3. cis-Methyl 2-hydroxycyclohexanecarboxylate | C8H14O3 | CID 12495767 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Molecular weight and density of cis-Methyl 2-
hydroxycyclohexanecarboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3179171/docs#molecular-weight-and-density-of-cis-
methyl-2-hydroxycyclohexanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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